[3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl]methanol

• IUPAC Name: [3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methanol
• InChI: InChI=1S/C7H6N2O3/c10-4-6-8-7(9-12-6)5-2-1-3-11-5/h1-3,10H,4H2
• InChI Key: HFRJJVIUNJBIHI-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NOC(=N2)CO
• Molecular Formula: C7H6N2O3
• Molecular Weight: 166.13 g/mol

Description

“[3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl]methanol” is an organic compound that contains a furan ring substituted with a hydroxymethyl group. It is a colorless liquid, but aged samples appear amber. It possesses a faint odor of burning and a bitter taste. It is miscible with but unstable in water. It is soluble in common organic solvents.

Synthesis Analysis

Furfuryl alcohol, which is similar to “this compound”, is manufactured industrially by hydrogenation of furfural, which is typically produced from waste bio-mass such as corncobs or sugar cane bagasse. One-pot systems have been investigated to produce furfuryl alcohol directly from xylose using solid acid catalysts.

Molecular Structure Analysis

The molecular formula of “this compound” is C5H6O2. The molecule is composed of two nitrogen atoms and one oxygen atom, forming a five-membered heterocyclic ring.

Chemical Reactions Analysis

Furfuryl alcohol undergoes many reactions including Diels–Alder additions to electrophilic alkenes and alkynes. Hydroxymethylation gives 1,5-bis (hydroxymethyl)furan. Hydrolysis gives levulinic acid. Upon treatment with acids, heat and/or catalysts, furfuryl alcohol can be made to polymerize into a resin, poly (furfuryl alcohol).

Physical And Chemical Properties Analysis

“this compound” has a molar mass of 98.10 g/mol. It has a density of 1.128 g/cm3. The melting point is -29 °C and the boiling point is 170 °C.

Scientific Research Applications

[3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl]methanol has been used in a variety of scientific research applications. It has been used in the synthesis of pharmaceuticals, such as antifungal agents and antibacterial agents. It has also been used in the synthesis of polymers, such as polyurethanes and polyureas. In addition, it has been used in the study of biochemical and physiological effects, such as the inhibition of protein kinases and the regulation of gene expression.

Mechanism of Action

Target of Action

Furan and oxadiazole derivatives have been found to bind with high affinity to multiple receptors , which suggests that “[3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl]methanol” might also interact with various biological targets.

Mode of Action

Furan derivatives are known to lose their aromaticity in many reactions , which could be a key part of the compound’s interaction with its targets.

Biochemical Pathways

Without specific studies on “this compound”, it’s difficult to say which biochemical pathways it might affect. Furan and oxadiazole derivatives are known to possess various biological activities , suggesting that they might interact with multiple biochemical pathways.

Pharmacokinetics

Furan derivatives are known to be soluble in common organic solvents , which might influence the compound’s absorption and distribution.

Result of Action

Furan and oxadiazole derivatives are known to possess various biological activities , suggesting that they might have multiple effects at the molecular and cellular level.

Action Environment

The reactivity of furan derivatives is known to be influenced by the presence of acids, heat, and/or catalysts .

Advantages and Limitations for Lab Experiments

[3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl]methanol has a number of advantages and limitations for lab experiments. One of the major advantages is that it is relatively easy to synthesize. In addition, it is relatively stable and has a low toxicity. However, it is not soluble in water, which can make it difficult to work with in some experiments.

Future Directions

The future of [3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl]methanol is promising. Further research is needed to fully understand its mechanism of action and to develop more efficient and effective synthesis methods. In addition, further research is needed to explore the potential of this compound in the synthesis of pharmaceuticals and polymers. Additionally, further research is needed to explore its potential in the study of biochemical and physiological effects, such as the inhibition of protein kinases and the regulation of gene expression. Finally, further research is needed to explore the potential of this compound in the treatment of various diseases, such as cancer and infectious diseases.

Safety and Hazards

“[3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl]methanol” causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is a flammable liquid and vapor.

Biochemical Analysis

Biochemical Properties

[3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl]methanol plays a significant role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. This compound has been shown to inhibit the activity of inducible nitric oxide synthase (iNOS) in Caco-2 and RAW 264.7 cells . The inhibition of iNOS leads to a decrease in nitric oxide production, which is a crucial mediator in inflammatory responses. Additionally, this compound interacts with nuclear factor-kappa B (NF-κB), a protein complex that controls the transcription of DNA, cytokine production, and cell survival . By inhibiting NF-κB, this compound can modulate inflammatory pathways and cellular responses to stress.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. In cancer cell lines, such as colon (CaCo-2) and colorectal (DLD1) cancer cells, this compound exhibits anticancer activity by inducing apoptosis and inhibiting cell proliferation . The compound’s influence on cell signaling pathways, such as the NF-κB pathway, further underscores its potential as a therapeutic agent. Moreover, this compound affects gene expression by modulating the transcriptional activity of genes involved in inflammation and cell survival .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to the active site of iNOS, inhibiting its enzymatic activity and reducing nitric oxide production . This compound also interacts with NF-κB, preventing its translocation to the nucleus and subsequent activation of target genes . Additionally, this compound can induce apoptosis in cancer cells by activating caspase-3, a key enzyme in the apoptotic pathway . These molecular interactions highlight the compound’s potential as an anti-inflammatory and anticancer agent.

Temporal Effects in Laboratory Settings

The stability and degradation of this compound in laboratory settings are crucial for understanding its long-term effects on cellular function. Studies have shown that this compound remains stable under standard laboratory conditions, with minimal degradation over time . Long-term exposure to this compound in in vitro studies has demonstrated sustained inhibition of iNOS and NF-κB activity, leading to prolonged anti-inflammatory effects . In in vivo studies, the compound’s stability allows for consistent therapeutic outcomes over extended periods .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound exhibits anti-inflammatory and anticancer activities without significant toxicity . At higher doses, toxic effects such as hepatotoxicity and nephrotoxicity have been observed . These findings highlight the importance of determining the optimal dosage for therapeutic applications to minimize adverse effects while maximizing efficacy.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with enzymes and cofactors that modulate its activity. The compound is metabolized primarily in the liver, where it undergoes oxidation and conjugation reactions . Enzymes such as cytochrome P450 play a crucial role in the biotransformation of this compound, affecting its bioavailability and therapeutic potential . The metabolic flux and levels of metabolites are influenced by the compound’s interactions with these enzymes, impacting its overall efficacy and safety.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound is actively transported across cell membranes by organic anion transporters, facilitating its accumulation in target tissues . Binding proteins such as albumin also play a role in the distribution of this compound, affecting its localization and bioavailability . These interactions are essential for understanding the compound’s pharmacokinetics and optimizing its therapeutic use.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. The compound is predominantly localized in the cytoplasm, where it interacts with iNOS and NF-κB . Additionally, this compound can translocate to the nucleus, influencing gene expression and cellular responses . Targeting signals and post-translational modifications, such as phosphorylation, direct the compound to specific cellular compartments, enhancing its efficacy and specificity .